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Compound of Interest

Compound Name: 2-Chloro-6-nitroaniline

Cat. No.: B1581787

Compound Identification and Physicochemical
Properties

2-Chloro-6-nitroaniline is a chlorinated nitroaniline derivative. Understanding its physical and
chemical properties is fundamental to anticipating its behavior in the laboratory and
implementing appropriate handling procedures. For instance, its solid form and low vapor
pressure at room temperature suggest that the primary exposure risk during handling is
through inhalation of dust particles and direct skin contact, rather than vapor inhalation.
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Property Value Reference
CAS Number 769-11-9 [1112]
Molecular Formula CeHsCIN202 [3114]
Molecular Weight 172.57 g/mol [4]
Appearance Pale yellow solid [3]

Melting Point 74-75 °C [3]

Boiling Point 284.3 £ 20.0 °C (Predicted) [3114]

Flash Point 125.8 °C [3]

Density 1.494 - 1.5 g/cm3 [3114]

Vapor Pressure

0.003 mmHg at 25°C

[3]

Soluble in hot ethanol, acetic

Solubility _ _ _ [3]
acid, and dimethylformamide.
Keep in a dark place, under an
Storage inert atmosphere, at room [2]

temperature.

Hazard Identification and Toxicological Profile

2-Chloro-6-nitroaniline is classified as a hazardous substance. The primary hazards are

related to acute toxicity and skin sensitization. While comprehensive toxicological data for this

specific isomer is limited, the known hazards and data from related nitroaniline compounds

necessitate stringent safety precautions.

GHS Classification:

e Pictogram: GHS07 (Exclamation Mark)[2]

» Signal Word: Warning[2]

e Hazard Statements:
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o H302: Harmful if swallowed.[2]
o H317: May cause an allergic skin reaction.[2]

Toxicological Insights: The toxicological profile is driven by the chloro- and nitro- functional
groups on the aniline backbone.

» Routes of Exposure: The main routes of occupational exposure are inhalation of dust, skin
contact, eye contact, and ingestion.[3]

o Acute Effects: Ingestion can be harmful.[2] Skin contact may lead to sensitization, causing an
allergic reaction upon subsequent exposures.[2] It is also noted as being irritating to the skin,
eyes, and respiratory tract.[3] Related compounds like 4-Chloro-2-nitroaniline are classified
as fatal if swallowed, in contact with skin, or if inhaled, suggesting that high-level exposure to
any isomer should be considered extremely dangerous.[5]

o Chronic Effects: Some nitroaniline compounds may cause damage to organs through
prolonged or repeated exposure, with the hematopoietic (blood-forming) system being a
potential target.[6][7][8]

o Environmental Hazards: Related compounds are often classified as toxic to aquatic life with
long-lasting effects, meaning releases into the environment must be avoided.[9][10]

Proactive Risk Mitigation: The Hierarchy of Controls

To ensure personnel safety, a systematic approach to risk management is essential. The
Hierarchy of Controls prioritizes the most effective measures for hazard mitigation. This
framework is not a checklist but a guiding principle for designing safe experimental workflows.
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Hierarchy of Controls for 2-Chloro-6-nitroaniline

Elimination

(Most Effective)
Remove the hazard

Substitution
Replace with a less hazardous chemical

Engineering Controls
Isolate people from the hazard

Administrative Controls
Change the way people work

Personal Protective Equipment (PPE)
(Least Effective)
Protect the worker with personal equipment
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Spill Response Workflow for 2-Chloro-6-nitroaniline

Alert others in the area
Evacuate if necessary

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the spill
Cover with inert absorbent material

Collect residue
Sweep carefully into a waste container

Decontaminate the area
Wash with soap and water

Dispose of waste
Follow hazardous waste procedures

Incident Reported

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581787#health-and-safety-information-for-2-chloro-
6-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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